N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide

• IUPAC Name: N-[2-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-4-phenylbutanamide
• InChI: InChI=1S/C26H32N4O2/c1-32-24-11-5-10-22(19-24)20-29-17-14-23(15-18-29)30-25(13-16-27-30)28-26(31)12-6-9-21-7-3-2-4-8-21/h2-5,7-8,10-11,13,16,19,23H,6,9,12,14-15,17-18,20H2,1H3,(H,28,31)
• InChI Key: ZZQPHHYNPBLMCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)CCCC4=CC=CC=C4
• Molecular Formula: C26H32N4O2
• Molecular Weight: 432.6 g/mol

Description

N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide, also known as MP-10, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MP-10 belongs to the class of compounds known as cannabinoid receptor agonists, which are known to have a wide range of physiological effects.

Mechanism of Action

N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide acts as a selective agonist of the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells and has been implicated in the regulation of inflammation and immune function. Activation of CB2 receptors by N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide leads to a cascade of intracellular signaling events that ultimately result in the modulation of various physiological processes.
Biochemical and Physiological Effects
In addition to its anti-inflammatory and analgesic effects, N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide has been shown to have a variety of other physiological effects. These include the modulation of immune function, the regulation of blood pressure, and the promotion of neurogenesis.

Advantages and Limitations for Lab Experiments

One advantage of N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide is its high potency and selectivity for CB2 receptors, which allows for precise modulation of immune and inflammatory responses. However, one limitation of N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide is its relatively short half-life, which may limit its therapeutic potential in certain applications.

Future Directions

There are several potential future directions for the study of N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide and other CB2 receptor agonists. One area of interest is the development of more stable and bioavailable analogs of N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide for use in clinical applications. Additionally, further studies are needed to elucidate the precise mechanisms of action of N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide and its potential therapeutic applications in various conditions.

Synthesis Methods

The synthesis of N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide involves the reaction of 1-(3-methoxybenzyl)-4-piperidinone with 1H-pyrazole-5-carboxylic acid, followed by the addition of 4-phenylbutanoyl chloride. The resulting compound is then purified through a series of chromatographic techniques to yield the final product.

Scientific Research Applications

N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide has been studied extensively for its potential therapeutic applications in a variety of conditions, including pain, inflammation, and neurological disorders. In preclinical studies, N-{1-[1-(3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide has been shown to have potent analgesic and anti-inflammatory effects, as well as neuroprotective properties.